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Compound of Interest

Tetrabutylammonium
Compound Name:
Bromodiiodide

Cat. No.: B1417920

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available information on Tetrabutylammonium Bromodiiodide is limited.
This guide provides the available data and offers illustrative examples of related compounds to
fulfill the content requirements.

Introduction

Tetrabutylammonium bromodiiodide is a quaternary ammonium salt with the CAS number
3419-99-6. It is classified as a biochemical reagent and sees application in organic synthesis
and life science research. While detailed experimental protocols and extensive research
publications specifically citing this compound are scarce, its structure suggests potential utility
as a reagent in synthetic chemistry, possibly as a source of electrophilic bromine or iodine, or
as a phase-transfer catalyst in reactions involving halide anions.

Physicochemical Data

The following table summarizes the available quantitative data for Tetrabutylammonium
Bromodiiodide.
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Property Value Reference
CAS Number 3419-99-6 [11[2]
Molecular Formula C16H36BrI2N [2]
Molecular Weight 576.18 g/mol [2]

Applications in Research and Development

Tetrabutylammonium bromodiiodide is primarily positioned as a biochemical reagent for
research purposes.[2] Its applications are likely in the realm of organic synthesis, potentially in
reactions such as:

e Halogenation: Acting as a source of iodine and bromine for the synthesis of halogenated
organic compounds.

o Catalysis: Functioning as a phase-transfer catalyst, similar to the more widely documented
Tetrabutylammonium bromide (TBAB), to facilitate reactions between reactants in different
phases.

¢ Synthesis of Heterocycles: Potentially used in the synthesis of heterocyclic compounds,
which are crucial scaffolds in drug discovery.

Due to the limited specific literature, the following sections provide a generalized experimental
protocol and workflow based on the well-documented applications of the related compound,
Tetrabutylammonium bromide (TBAB), as a phase-transfer catalyst in the synthesis of bioactive
heterocycles. This is intended to be an illustrative example of the potential application of such
guaternary ammonium salts.

lllustrative Experimental Protocol: Phase-Transfer
Catalyzed Synthesis of Pyrano[2,3-d]pyrimidinone
Derivatives

This protocol is a generalized example of a multicomponent reaction catalyzed by a
tetrabutylammonium salt in an aqueous medium.
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Objective: To synthesize pyrano[2,3-d]pyrimidinone derivatives via a one-pot, three-component
reaction.

Materials:

Aromatic aldehyde (1 mmol)

e Malononitrile (1 mmol)

» Barbituric acid (1 mmol)

e Tetrabutylammonium salt (e.g., TBAB, 10 mol%)
o Water (5 mL)

o Ethanol (for recrystallization)

e Round-bottom flask (50 mL)

» Reflux condenser

e Magnetic stirrer and hotplate

e Buchner funnel and filter paper
Procedure:

e A mixture of an aromatic aldehyde (1 mmol), malononitrile (1 mmol), barbituric acid (1 mmol),
and a tetrabutylammonium salt (0.1 mmol) in water (5 mL) is placed in a 50 mL round-bottom
flask.

e The reaction mixture is stirred at 80°C for the appropriate time as monitored by Thin Layer
Chromatography (TLC).

o Upon completion of the reaction, the mixture is cooled to room temperature.
e The solid product is collected by filtration using a Buchner funnel.

e The crude product is washed with cold water.
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e The solid is then recrystallized from ethanol to afford the pure pyrano[2,3-d]pyrimidinone
derivative.

e The final product is dried under vacuum and characterized by spectroscopic methods (*H
NMR, 8C NMR, IR, and Mass Spectrometry).

Visualized Workflow and Logical Relationships

The following diagrams illustrate the general workflow for the synthesis and a plausible logical
relationship in a phase-transfer catalyzed reaction.
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Caption: Experimental workflow for the synthesis of pyrano[2,3-d]pyrimidinones.
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Caption: Logical relationship in a phase-transfer catalyzed reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Tetrabutylammonium Bromodiiodide
(CAS: 3419-99-6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1417920#cas-number-for-tetrabutylammonium-
bromodiiodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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